5-Fluoro-N-hydroxypyridine-2-carboxamide

• Molecular Formula: C6H5FN2O2
• Molecular Weight: 156.11 g/mol
• IUPAC Name: 5-fluoro-N-hydroxypyridine-2-carboxamide
• InChI: InChI=1S/C6H5FN2O2/c7-4-1-2-5(8-3-4)6(10)9-11/h1-3,11H,(H,9,10)
• InChI Key: MQPRXVUGERUGRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)C(=O)NO

Description

5-Fluoro-N-hydroxypyridine-2-carboxamide (CAS 1565027-14-6) is a chemical compound of significant interest in medicinal chemistry and pharmaceutical research, serving as a versatile scaffold for the development of novel therapeutic agents. This compound features a pyridinone core, a privileged structure in drug design known for its ability to act as a bioisostere for amides and pyrimidines, and to function as both a hydrogen bond donor and acceptor, facilitating key interactions with biological targets . The strategic incorporation of a fluorine atom at the 5-position can enhance metabolic stability, lipophilicity, and binding affinity, while the N-hydroxycarboxamide moiety provides a reactive handle for further chemical modifications, making it a valuable intermediate in structure-activity relationship (SAR) studies . Although specific biological data for this exact molecule may be limited, its core structure is directly relevant to cutting-edge research. Notably, N-benzyl hydroxypyridone carboxamides, a closely related chemotype, have been identified as potent and mechanistically distinct antivirals against human cytomegalovirus (HCMV), with the hydroxypyridone carboxamide group being a key pharmacophore . More broadly, the pyridinone scaffold is present in several FDA-approved drugs, including pirfenidone (for idiopathic pulmonary fibrosis) and doravirine (an anti-HIV agent), underscoring the therapeutic potential of this chemical class . Researchers can leverage 5-Fluoro-N-hydroxypyridine-2-carboxamide as a building block in projects aimed at developing enzyme inhibitors, kinase inhibitors, and antiviral agents . The product is supplied with a molecular formula of C6H5FN2O2 and a molecular weight of 156.11 g/mol . This product is intended for Research Use Only (RUO) and is not intended for diagnostic or therapeutic use.

Preparation Methods

Method Description

• Starting Material: 5-Fluoro-2-methoxypyridine
• Reaction Conditions: Treatment with 35% hydrochloric acid at 145 °C for 2 hours in a toluene solution.
• Workup: The toluene layer is decanted; the aqueous phase is washed with ethyl acetate and concentrated to yield a brown solid containing 5-fluoro-2-hydroxypyridine.
• Yield: Approximately 49% when using hydrobromic acid (48% in H2O) at 100 °C for 6 hours, consistent with literature reports.

Parameter	Details
Solvent	Toluene
Acid	35% HCl or 48% HBr
Temperature	145 °C (HCl), 100 °C (HBr)
Reaction Time	2 hours (HCl), 6 hours (HBr)
Yield	~49% (HBr method)
Reference	J. Heterocyclic Chem., 10, 779, 1973

This method is practical for producing the hydroxypyridine intermediate on a preparative scale.

Fluorination of Pyridine Derivatives

Fluorination at the 5-position of pyridine derivatives is a critical step for synthesizing 5-fluoro-substituted compounds.

Fluorination Techniques

• Use of electrophilic fluorinating agents such as Selectfluor®, N-fluorobenzenesulfonimide (NFSI), and N-fluoropyridinium salts.
• Reaction conditions typically involve sealed tubes, elevated temperatures (50–100 °C), and reaction times from 4 to 24 hours.
• Solvents include tetrahydrofuran (THF), dioxane, or acetonitrile mixtures.

Fluorinating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Reference
Selectfluor®	THF	30–35	4–24	84
NFSI	DMSO	50	4–24	Variable
N-Fluoropyridinium salts	MeCN/MeOH	50–100	4–24	52–83

The fluorination of 3-hydroxy-pyrazine-2-carboxamide analogs demonstrates the feasibility of fluorination on hydroxypyridine derivatives, informing strategies for 5-fluoro substitution.

Formation of the Carboxamide Group

The carboxamide functionality at the 2-position is introduced via amination of appropriately functionalized pyridine intermediates.

Synthetic Routes

• Starting from 6-amino pyrimidine or pyridine derivatives, reaction with isocyanates (commercial or generated in situ) forms the carboxamide group efficiently.
• Alternatively, a two-step sequence involving phenyl chloroformate formation followed by amine substitution can be employed to avoid hazardous reagents.
• Debenzylation steps (if protection is used) are performed by catalytic hydrogenation or treatment with trifluoroacetic acid under microwave conditions.

Step	Reagents/Conditions	Yield (%)	Notes	Reference
Amination with isocyanates	Isocyanates, N,N-dimethylaniline, microwave	Moderate to good	Efficient for small scale synthesis
Phenyl chloroformate route	Phenyl chloroformate, pyridine, heating	Moderate	Avoids nitrobenzene use
Debenzylation	TFA or catalytic hydrogenation	High	Final step to obtain target compound

Alternative Synthetic Routes and Optimization

Two-Step Synthesis of 5-Hydroxy Pyrimidine-2-carboxylic Acid (Related Intermediate)

• A reported two-step method involves coupling bromo-5-2-cyanopyrimidine with phenylcarbinol in toluene using cesium carbonate, cuprous iodide, and 1,10-phenanthroline catalysts at 80–110 °C.
• Followed by hydrolysis under basic conditions and acidification to yield 5-hydroxy pyrimidine-2-carboxylic acid with overall good yields (90% and 67% for each step).
• This route demonstrates efficient catalyst use and manageable reaction conditions applicable to related pyridine derivatives.

Step	Reaction Conditions	Yield (%)	Notes	Reference
1	Coupling in toluene, Cs2CO3, CuI, 1,10-phenanthroline, 80–110 °C, 4–12 h	90	Formation of 5-benzyloxy-2-cyanopyrimidine
2	Hydrolysis in water, basic conditions, pH adjustment to 3–4	67	Isolation of 5-hydroxy pyrimidine-2-carboxylic acid

Summary Table of Preparation Methods

Preparation Step	Key Reagents/Conditions	Yield (%)	Remarks	References
5-Fluoro-2-hydroxypyridine synthesis	5-Fluoro-2-methoxypyridine, 35% HCl, 145 °C, 2 h	~49	Acidic demethylation
Fluorination of hydroxypyridine	Selectfluor®, NFSI, N-fluoropyridinium salts, 50–100 °C	52–84	Electrophilic fluorination
Carboxamide formation	Amination with isocyanates or phenyl chloroformate route	Moderate to high	Efficient amidation and deprotection
Two-step synthesis of related hydroxy pyrimidine acid	Coupling with phenylcarbinol, hydrolysis, acidification	67–90	Catalyst-mediated coupling and hydrolysis

Chemical Reactions Analysis

Types of Reactions: 5-Fluoro-N-hydroxypyridine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine atom in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like sodium hydroxide and various halogenating agents are employed for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of fluorinated and non-fluorinated pyridine derivatives .

Scientific Research Applications

Chemistry: In chemistry, 5-Fluoro-N-hydroxypyridine-2-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique fluorinated structure makes it valuable in the development of new materials and catalysts .

Biology: Its ability to form hydrogen bonds with various enzymes and proteins makes it a useful tool in biochemical studies .

Medicine: In medicinal chemistry, 5-Fluoro-N-hydroxypyridine-2-carboxamide is investigated for its potential therapeutic properties. It is studied for its role in inhibiting specific enzymes and pathways involved in diseases such as cancer and infectious diseases .

Industry: The compound is also used in the development of new agrochemicals and pharmaceuticals. Its fluorinated structure enhances the stability and bioavailability of these products, making it a valuable component in industrial applications .

Mechanism of Action

The mechanism of action of 5-Fluoro-N-hydroxypyridine-2-carboxamide involves its interaction with molecular targets such as enzymes and proteins. The compound forms hydrogen bonds with these targets, inhibiting their activity and affecting various biochemical pathways. This inhibition can lead to therapeutic effects in the treatment of diseases .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 5-Fluoro-N-hydroxypyridine-2-carboxamide and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Notable Properties	Reference
5-Fluoro-N-hydroxypyridine-2-carboxamide	C₆H₅FN₂O₂	156.12	- N-hydroxy carboxamide - 5-fluoro pyridine	High polarity due to N-hydroxy group	-
5-Fluoropyridine-2-carboxamide	C₆H₅FN₂O	140.12	- Unmodified carboxamide - 5-fluoro pyridine	Lower solubility vs. N-hydroxy analog
(E)-N-(5-Fluoro-4-((hydroxyimino)methyl)-3-iodopyridin-2-yl)pivalamide	C₁₂H₁₅FIN₃O₂	409.17	- Iodine substituent - Hydroxyimino group - Pivalamide	Increased steric bulk; potential for halogen bonding
N-{4-[(1R,3S,5S)-3-Amino-5-methylcyclohexyl]pyridin-3-yl}-6-(2,6-difluorophenyl)-5-fluoropyridine-2-carboxamide	C₂₄H₂₃F₃N₄O	440.46	- Difluorophenyl group - Cyclohexyl-amino substituent	Enhanced lipophilicity; drug candidate potential
5-Bromo-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}pyridine-3-carboxamide	C₁₇H₁₄BrN₂O₃S	393.30	- Bromine substituent - Thiophene-furan hybrid	Aromatic π-π interactions; moderate solubility

Functional Group Impact

• N-Hydroxy vs.
• Halogen Substitution : Bromine () and iodine () introduce steric bulk and polarizability, which may enhance binding to hydrophobic pockets or enzymes requiring halogen interactions. Fluorine, being smaller, offers electronic effects (e.g., increased ring electron-withdrawing character) without significant steric hindrance.
• Complex Substituents: Compounds like the cyclohexyl-amino derivative () exhibit higher molecular weights and lipophilicity, favoring blood-brain barrier penetration but complicating synthesis.

Biological Activity

5-Fluoro-N-hydroxypyridine-2-carboxamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article summarizes the synthesis, biological evaluation, mechanisms of action, and potential therapeutic applications of this compound based on various research findings.

• Molecular Formula : C6H6FN3O2
• Molecular Weight : 173.13 g/mol
• IUPAC Name : 5-Fluoro-1-hydroxypyridine-2-carboxamide

Synthesis

The synthesis of 5-Fluoro-N-hydroxypyridine-2-carboxamide typically involves the functionalization of pyridine derivatives through methods such as nucleophilic substitution or acylation reactions. These synthetic routes are crucial for obtaining compounds with specific biological properties.

Antitumor Activity

Research has demonstrated that 5-Fluoro-N-hydroxypyridine-2-carboxamide exhibits potent antitumor activity. A study evaluated its effects on L1210 mouse leukemia cells, revealing that the compound inhibited cell proliferation with an IC50 in the nanomolar range. This suggests a strong potential for use in cancer therapy, particularly against leukemia .

Antimicrobial Activity

In addition to its antitumor properties, this compound has shown promising antimicrobial activity. It has been tested against various bacterial strains, demonstrating effectiveness against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate its potential as an antimicrobial agent, with some studies reporting MIC values as low as 62.5 µg/mL against specific strains .

The mechanism by which 5-Fluoro-N-hydroxypyridine-2-carboxamide exerts its biological effects is believed to involve:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in nucleotide synthesis, thereby disrupting DNA replication in cancer cells.
• Biofilm Disruption : It has been observed to interfere with biofilm formation in bacterial cultures, enhancing the efficacy of existing antibiotics .
• Cell Cycle Arrest : Some studies indicate that it may induce cell cycle arrest in cancer cells, leading to increased apoptosis.

Study on Antitumor Effects

A notable study published in PubMed assessed the antitumor effects of various derivatives of pyridine compounds, including 5-Fluoro-N-hydroxypyridine-2-carboxamide. The results indicated that these compounds significantly inhibited the growth of L1210 cells, with detailed analysis showing a reversible inhibition mechanism through thymidine addition .

Antimicrobial Evaluation

In a comparative study focusing on antimicrobial agents, 5-Fluoro-N-hydroxypyridine-2-carboxamide was evaluated alongside other compounds for its ability to inhibit biofilm formation and bacterial growth. The findings highlighted its effectiveness against resistant bacterial strains, making it a candidate for further development as an antimicrobial drug .

Data Tables

Property	Value
Molecular Weight	173.13 g/mol
Antitumor IC50	Nanomolar range
Antimicrobial MIC	62.5 µg/mL (against S. aureus)

Biological Activity	Effectiveness
Antitumor	High
Antimicrobial	Moderate to High
Biofilm Formation Inhibition	Yes

Q & A

Q. What are the key considerations for synthesizing 5-Fluoro-N-hydroxypyridine-2-carboxamide with high purity?

Synthesis requires precise control of reaction conditions (e.g., temperature, solvent polarity) and protection/deprotection of reactive groups. For example, intermediates like N-(5-fluoro-3-(hydroxymethyl)pyridin-2-yl)pivalamide (a structurally related compound) utilize pivalamide groups to protect the hydroxypyridine moiety during synthesis . Purification via column chromatography or HPLC is critical to isolate the final product and remove byproducts.

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 5-Fluoro-N-hydroxypyridine-2-carboxamide?

• NMR Spectroscopy : Confirms the presence of fluorine (via ¹⁹F NMR) and hydroxyl groups (broad singlet in ¹H NMR).
• X-ray Crystallography : Resolves 3D conformation, critical for understanding interactions with biological targets .
• Mass Spectrometry (MS) : Validates molecular weight and fragmentation patterns to confirm the carboxamide linkage .

Advanced Research Questions

Q. How can computational methods guide the optimization of 5-Fluoro-N-hydroxypyridine-2-carboxamide's bioactivity?

Molecular docking and density functional theory (DFT) simulations predict binding affinities to target enzymes (e.g., kinases or proteases). For pyridine-carboxamide derivatives, studies show that fluorine substitution enhances electronegativity, improving ligand-receptor interactions . Parametric optimization (e.g., solvent models, force fields) ensures computational accuracy.

Q. What experimental designs are recommended to assess contradictory reports on the compound's enzyme inhibition efficacy?

• Orthogonal Assays : Use fluorometric, colorimetric, and radiometric assays to cross-validate inhibition data.
• Control Experiments : Include positive/negative controls (e.g., known inhibitors) to rule out assay interference.
• Dose-Response Curves : Quantify IC₅₀ values under standardized conditions (pH, temperature) .

Q. How can researchers resolve contradictions in reported biological activities across different assay systems?

Discrepancies often arise from variations in cell lines, assay protocols, or compound solubility. For example, N-((5-(furan-3-yl)pyridin-3-yl)methyl)-1H-indole-2-carboxamide showed divergent anti-inflammatory activity in murine vs. human macrophages due to metabolic differences . Address this by:

• Validating solubility in DMSO/PBS mixtures.
• Replicating assays in physiologically relevant models (e.g., 3D cell cultures).

Q. What strategies are recommended for elucidating the metabolic stability of this compound in preclinical models?

• In Vitro Microsomal Assays : Use liver microsomes (human/rat) to identify phase I metabolites via LC-MS/MS.
• CYP450 Inhibition Studies : Screen for interactions with cytochrome P450 enzymes to predict drug-drug interactions .
• In Vivo Pharmacokinetics : Administer the compound to rodent models and analyze plasma/tissue samples over time.

Methodological Guidelines

• Synthetic Optimization : Prioritize protecting groups (e.g., pivalamide) to prevent unwanted side reactions during hydroxylpyridine functionalization .
• Data Validation : Employ orthogonal analytical techniques (e.g., NMR + HRMS) to confirm compound identity and purity.
• Biological Replication : Conduct assays in triplicate across independent labs to minimize batch-specific variability .